Cas no 84743-00-0 (1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE)

84743-00-0 structure
Product name:1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Chemical and Physical Properties
Names and Identifiers
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- 1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
- 84743-00-0
- 2-[(2-hexadecanoyloxy-3-hexadecoxypropoxy)-hydroxyphosphoryl]oxyethyl-trimethylazanium
- 1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine
- 1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine, ~99%
- DTXSID101344777
- SCHEMBL26642711
- 3-(Hexadecyloxy)-2-(palmitoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
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- Inchi: InChI=1S/C40H82NO7P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-35-45-37-39(38-47-49(43,44)46-36-34-41(3,4)5)48-40(42)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h39H,6-38H2,1-5H3/p+1
- InChI Key: WOTHHEHCEYHCFE-UHFFFAOYSA-O
- SMILES: CCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 720.59071598g/mol
- Monoisotopic Mass: 720.59071598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 49
- Rotatable Bond Count: 40
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.9
- Topological Polar Surface Area: 91.3Ų
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Security Information
- WGK Germany:3
- Storage Condition:−20°C
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-213386-5 mg |
1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine, |
84743-00-0 | 5mg |
¥2,068.00 | 2023-07-11 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00789-5mg |
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE |
84743-00-0 | 5mg |
¥4178.0 | 2021-09-04 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-213386-5mg |
1-O-Palmityl-2-palmitoyl-rac-glycero-3-phosphocholine, |
84743-00-0 | 5mg |
¥2068.00 | 2023-09-05 |
1-O-HEXADECYL-2-HEXADECANOYL-RAC-GLYCERO-3-PHOSPHOCHOLINE Related Literature
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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